Cas no 51122-93-1 ( )

  structure
  structure
Product Name: 
CAS No:51122-93-1
MF:C14H24O3
MW:240.338564872742
CID:934773
PubChem ID:292515
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • EINECS 280-209-3; cyclohexyl acetonyl ether; Cyclohexyloxy-aceton; 1-(Cyclohexyloxy)acetone; AKOS009990892; cyclohexyloxy-acetic acid cyclohexyl ester; Cyclohexyl-cyclohexoxyacetat; cyclohexyloxy-acetone; 1-(cyclohexyloxy)acetone; Cyclohexyl-cyclohexyloxyacetat; Cyclohexyloxy-essigsaeure-cyclohexylester; SureCN11136569; AC1MI7OY;
    • NSC158326
    • NSC-158326
    • AKOS017231188
    • DTXSID80965406
    • cyclohexyl (cyclohexyloxy)acetate
    • 51122-93-1
    •  
    • Inchi: 1S/C14H24O3/c15-14(17-13-9-5-2-6-10-13)11-16-12-7-3-1-4-8-12/h12-13H,1-11H2
    • InChI Key: ZXLJTSMVNBLQBX-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 240.17262
  • Monoisotopic Mass: 240.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 3.21160
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